Cas no 17722-36-0 (3-(3,4-Dichloroanilino)-3-oxopropanoic acid)

3-(3,4-Dichloroanilino)-3-oxopropanoic acid is a specialized organic compound featuring a dichloro-substituted anilino group linked to a β-keto acid moiety. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and agrochemicals. The presence of both amide and carboxylic acid functional groups enhances its reactivity, enabling versatile applications in condensation and cyclization reactions. The dichloro substitution on the aromatic ring contributes to its stability and potential bioactivity, making it useful in pharmaceutical and pesticide research. This compound is characterized by high purity and consistent performance, ensuring reliability in laboratory and industrial processes.
3-(3,4-Dichloroanilino)-3-oxopropanoic acid structure
17722-36-0 structure
Product Name:3-(3,4-Dichloroanilino)-3-oxopropanoic acid
CAS No:17722-36-0
MF:C9H7Cl2NO3
MW:248.062780618668
MDL:MFCD00201890
CID:1369990
Update Time:2025-10-31

3-(3,4-Dichloroanilino)-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(3,4-dichlorophenyl)amino]-3-oxopropanoate
    • 3-(3,4-dichloroanilino)-3-oxopropanoic acid
    • 3-(3,4-Dichloroanilino)-3-oxopropanoic acid
    • MDL: MFCD00201890
    • Inchi: 1S/C9H7Cl2NO3/c10-6-2-1-5(3-7(6)11)12-8(13)4-9(14)15/h1-3H,4H2,(H,12,13)(H,14,15)
    • InChI Key: JEFJREKVJYACNK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC(CC(=O)O)=O)Cl

Computed Properties

  • Exact Mass: 245.97258

Experimental Properties

  • PSA: 69.23

3-(3,4-Dichloroanilino)-3-oxopropanoic acid Pricemore >>

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Additional information on 3-(3,4-Dichloroanilino)-3-oxopropanoic acid

Introduction to 3-(3,4-Dichloroanilino)-3-oxopropanoic Acid (CAS No. 17722-36-0)

3-(3,4-Dichloroanilino)-3-oxopropanoic acid (CAS No. 17722-36-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

The chemical structure of 3-(3,4-Dichloroanilino)-3-oxopropanoic acid is characterized by a carboxylic acid group and a dichloroaniline moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The dichloroaniline substituent is particularly noteworthy for its ability to interact with various biological targets, making it a valuable scaffold in the design of bioactive compounds.

Recent studies have highlighted the potential of 3-(3,4-Dichloroanilino)-3-oxopropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic effects, 3-(3,4-Dichloroanilino)-3-oxopropanoic acid has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 3-(3,4-Dichloroanilino)-3-oxopropanoic acid may have applications in the development of novel anticancer drugs.

The synthesis of 3-(3,4-Dichloroanilino)-3-oxopropanoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 3,4-dichloroaniline with an appropriate carboxylic acid derivative under controlled conditions. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

Beyond its therapeutic potential, 3-(3,4-Dichloroanilino)-3-oxopropanoic acid has also been explored for its use in chemical biology research. Its ability to selectively bind to specific protein targets makes it a useful tool for probing cellular processes and identifying new drug targets. For example, studies have shown that this compound can be used to investigate the role of certain enzymes in metabolic pathways, providing valuable insights into disease mechanisms.

In conclusion, 3-(3,4-Dichloroanilino)-3-oxopropanoic acid (CAS No. 17722-36-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new and exciting applications for this compound will be discovered.

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